N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(phenylsulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C24H22N2O3S3 and its molecular weight is 482.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Synthesis and Characterization
The compound has been used in molecular synthesis, where it was prepared and fully analyzed, characterizing its structure via various spectroscopic methods like UV, IR, and mass spectral data. These compounds, bearing different substituents, have been synthesized and characterized structurally, revealing details about their molecular conformations and supramolecular aggregation (Manolov, Ivanov, & Bojilov, 2021; Sagar, Yathirajan, Rathore, & Glidewell, 2018).
Bioactivity and Pharmacological Properties
The derivatives of this compound have been studied for their bioactivity. They demonstrated psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screening. Some synthesized compounds displayed antimicrobial action, and attempts were made to correlate the biological results with their structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).
Antimicrobial and Cytotoxic Activities
The synthesized thiazole derivatives of the compound have been evaluated for their antimicrobial and cytotoxic activities. Certain derivatives have shown the highest antibacterial activity and anticandidal effect against specific strains. Moreover, the cytotoxic activity of these compounds was tested against various human leukemia cells and mouse embryonic fibroblast cells, indicating their potential in medical and biological applications (Dawbaa et al., 2021).
Antitumor Activities
The compound's derivatives have also been investigated for their antitumor properties. The reactivity of these derivatives was explored in vitro for antimalarial activity, revealing specific derivatives with excellent antimalarial activity. Moreover, molecular docking studies of these compounds indicated their potential activity against targets like Plasmepsin-1, Plasmepsin-2, and SARS-CoV-2's main protease and Spike Glycoprotein, suggesting their use in antitumor and antiviral research (Fahim & Ismael, 2021).
Cancer Cell Line Evaluation
These derivatives have been used in the synthesis of various heterocyclic compounds showing high inhibitory effects when screened in vitro for antiproliferative activity against multiple human cancer cell lines. This highlights the compound's potential as a cornerstone in the development of new therapeutic agents (Shams, Mohareb, Helal, & Mahmoud, 2010).
Mechanism of Action
Target of Action
Similar compounds with a 1,3-benzothiazol-2-yl structure have been associated with antinociceptive activity , suggesting potential targets within pain signaling pathways.
Mode of Action
Compounds with similar structures have shown to interact with oxygen and nitrogen nucleophiles . This interaction leads to the displacement of one of the 1,3-benzothiazol-2-ylsulfanyl groups , which could potentially alter the activity of the target proteins.
Biochemical Pathways
Given the potential antinociceptive activity of similar compounds , it is plausible that this compound may influence pain signaling pathways.
Result of Action
Similar compounds have shown significant antinociceptive activity in various tests , suggesting that this compound may have similar effects.
properties
IUPAC Name |
3-(benzenesulfonyl)-N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O3S3/c27-21(14-15-32(28,29)16-8-2-1-3-9-16)26-24-22(17-10-4-6-12-19(17)30-24)23-25-18-11-5-7-13-20(18)31-23/h1-3,5,7-9,11,13H,4,6,10,12,14-15H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYRPDECHOKSNDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)CCS(=O)(=O)C3=CC=CC=C3)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.